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Cat. No.: B15551935
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lauryl linolenate ((9Z,12Z,15Z)-octadeca-9,12,15-trienoate) is a wax ester formed from the

esterification of lauric acid, a saturated C12 fatty acid, and α-linolenic acid, a polyunsaturated

C18 omega-3 fatty acid. As an ester of two biologically significant fatty acids, lauryl linolenate
is of interest in various fields, including cosmetics, pharmaceuticals, and material science. Its

properties are dictated by the combination of the saturated lauryl tail and the unsaturated

linolenyl acyl group.

This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of lauryl linolenate. Due to a lack of extensive experimental data

for this specific molecule in publicly available literature, this guide also presents the properties

of its constituent fatty acids to offer a foundational understanding. Furthermore, detailed

experimental protocols for the synthesis and characterization of lauryl linolenate are provided

to facilitate further research.
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While specific experimental data for lauryl linolenate is scarce, its fundamental properties can

be identified.

Table 1: Core Physicochemical Properties of Lauryl Linolenate

Property Value Source

Molecular Formula C₃₀H₅₄O₂

Molecular Weight 446.75 g/mol

CAS Number Not available

The properties of the constituent fatty acids are well-documented and provide a basis for

predicting the behavior of lauryl linolenate.

Table 2: Physicochemical Properties of Lauric Acid

Property Value Source

Molecular Formula C₁₂H₂₄O₂ [1]

Molecular Weight 200.32 g/mol [1]

Melting Point 43.8 °C [2]

Boiling Point 297.9 °C [2]

Density 1.007 g/cm³ (at 24 °C) [2]

Solubility in Water 55 mg/L (at 20 °C) [3]

Solubility in Organic Solvents

Soluble in alcohols, diethyl

ether, phenyls, haloalkanes,

acetates

[3]

Appearance White, powdery solid

Table 3: Physicochemical Properties of α-Linolenic Acid
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Property Value Source

Molecular Formula C₁₈H₃₀O₂ [4]

Molecular Weight 278.43 g/mol [4]

Melting Point -11 °C [4]

Boiling Point 230 °C [4]

Density 0.9176 g/cm³ [4]

Solubility in Water Limited [4]

Solubility in Organic Solvents
Readily soluble in ethanol,

chloroform, and acetone
[4]

Appearance Colorless to pale yellow liquid [4]

Experimental Protocols
I. Synthesis of Lauryl Linolenate via Enzymatic
Esterification
This protocol describes a general method for the synthesis of lauryl linolenate using a lipase

catalyst, which offers high selectivity and mild reaction conditions.

Materials:

Lauric acid (dodecanoic acid)

α-Linolenic acid

Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B)[5]

Anhydrous n-hexane (or other suitable organic solvent)

Molecular sieves (3Å), activated

Magnetic stirrer with heating plate
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Round-bottom flask

Condenser

Inert gas supply (Nitrogen or Argon)

Procedure:

Reactant Preparation: In a clean, dry round-bottom flask, dissolve equimolar amounts of

lauric acid and α-linolenic acid in anhydrous n-hexane. A typical concentration is 0.1-0.5 M.

Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is

typically 5-10% by weight of the total substrates.[5]

Water Removal: Add activated molecular sieves to the mixture to remove the water produced

during the esterification, which drives the reaction equilibrium towards product formation.

Reaction Conditions: The reaction is carried out under an inert atmosphere (nitrogen or

argon) to prevent oxidation of the unsaturated fatty acid. The mixture is stirred continuously

at a controlled temperature, typically between 40-60°C.

Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots

at different time intervals and analyzing them by thin-layer chromatography (TLC) or gas

chromatography (GC).

Product Isolation: Once the reaction is complete (as indicated by the consumption of starting

materials), the enzyme and molecular sieves are removed by filtration. The solvent is then

removed from the filtrate under reduced pressure using a rotary evaporator.

Purification: The crude lauryl linolenate can be purified by column chromatography on silica

gel using a gradient of hexane and ethyl acetate as the eluent.

II. Characterization of Lauryl Linolenate
A combination of spectroscopic and chromatographic techniques is essential for the

comprehensive characterization of the synthesized lauryl linolenate.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

Sample Preparation: Dissolve 5-10 mg of the purified lauryl linolenate in approximately 0.6

mL of deuterated chloroform (CDCl₃) in an NMR tube.

¹H NMR Spectroscopy: The ¹H NMR spectrum will provide information about the different

proton environments in the molecule. Expected chemical shifts (δ) are:

0.8-1.0 ppm: Terminal methyl groups (-CH₃) of both the lauryl and linolenyl chains.

1.2-1.4 ppm: Methylene protons (-(CH₂)n-) of the long aliphatic chains.

1.5-1.7 ppm: Methylene protons β to the ester carbonyl group (-CH₂-CH₂-COO-).

2.0-2.3 ppm: Methylene protons α to the ester carbonyl group (-CH₂-COO-) and allylic

protons (-CH₂-CH=).

2.7-2.8 ppm: Bis-allylic protons (=CH-CH₂-CH=) of the linolenyl chain.

4.0-4.2 ppm: Methylene protons of the lauryl group attached to the ester oxygen (-O-

CH₂-).

5.3-5.5 ppm: Olefinic protons (-CH=CH-) of the linolenyl chain.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon

skeleton. Expected chemical shifts (δ) are:

14 ppm: Terminal methyl carbons.

22-35 ppm: Methylene carbons of the aliphatic chains.

64-66 ppm: Methylene carbon of the lauryl group attached to the ester oxygen (-O-CH₂-).

127-132 ppm: Olefinic carbons.

172-175 ppm: Carbonyl carbon of the ester group.[6]

B. Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is used to identify the functional groups present in the molecule.

Sample Preparation: A small drop of the neat liquid sample can be placed directly on the ATR

crystal of the FTIR spectrometer.

Data Acquisition: Spectra are typically recorded in the range of 4000-400 cm⁻¹.

Characteristic Peaks:

~2850-2960 cm⁻¹: C-H stretching vibrations of the aliphatic chains.

~1740 cm⁻¹: Strong C=O stretching vibration characteristic of the ester functional group.[7]

[8]

~1160-1250 cm⁻¹: C-O stretching vibrations of the ester group.[7][8]

~3010 cm⁻¹: =C-H stretching of the alkene groups.

~1655 cm⁻¹: C=C stretching of the alkene groups.

C. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of the synthesized ester and to confirm its molecular

weight.

Sample Preparation: The sample is typically dissolved in a volatile organic solvent like

hexane.

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms).

Injector Temperature: 250-280°C.

Oven Program: A temperature gradient is used, for example, starting at 150°C and

ramping up to 300°C.

Carrier Gas: Helium.
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MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 50-500.

Data Analysis: The retention time of the peak corresponding to lauryl linolenate can be

used to assess purity. The mass spectrum will show the molecular ion peak (M⁺) at m/z

446.75 and a characteristic fragmentation pattern that can be used for structural

confirmation.[9]
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Caption: Workflow for the synthesis and characterization of Lauryl Linolenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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